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Compound of Interest

Compound Name: Boc-D-Lys(Fmoc)-OH

Cat. No.: B558490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Nα-Boc-

Nε-Fmoc-D-lysine (Boc-D-Lys(Fmoc)-OH), a critical building block in solid-phase peptide

synthesis (SPPS). Understanding the solubility of this reagent is paramount for optimizing

coupling efficiencies, preventing aggregation, and ensuring the successful synthesis of high-

purity peptides. This document presents quantitative and qualitative solubility data, detailed

experimental protocols for solubility determination, and a workflow for its primary application in

peptide synthesis.

Physicochemical Properties
Property Value

Chemical Name
Nα-(tert-Butoxycarbonyl)-Nε-(9-

fluorenylmethoxycarbonyl)-D-lysine

CAS Number 115186-31-7

Molecular Formula C₂₆H₃₂N₂O₆

Molecular Weight 468.54 g/mol

Appearance White to off-white powder

Solubility Data
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The solubility of Boc-D-Lys(Fmoc)-OH is crucial for its effective use in peptide synthesis,

where solvents like N,N-Dimethylformamide (DMF) and Dichloromethane (DCM) are

commonplace. While extensive quantitative data for the D-isomer is not readily available in

published literature, the solubility of its enantiomer, Boc-L-Lys(Fmoc)-OH, in achiral solvents is

expected to be identical. The following tables summarize the available quantitative and

qualitative solubility data.

Quantitative Solubility Data
Note: Data presented below is for the L-isomer, Fmoc-L-Lys(Boc)-OH, and serves as a strong

proxy for the D-isomer's solubility in achiral solvents.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Method

Dimethyl Sulfoxide

(DMSO)
≥100.8[1] ≥215.1 -

Dimethyl Sulfoxide

(DMSO)
100[2] 213.43

Ultrasonic assistance

may be needed

Dimethyl Sulfoxide

(DMSO)
90 192.09

Sonication is

recommended

Ethanol (EtOH) ≥51[1] ≥108.8 -

Ethanol (EtOH) ≥23.2[3] ≥49.5 -

Water ≥4.69[1] ≥10.0 -
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Solvent Solubility Description Source/Notes

N,N-Dimethylformamide (DMF) Clearly soluble

1 mmole (468.54 mg)

dissolves in 2 mL, which is

approximately 234 mg/mL.

Chloroform (CHCl₃) Soluble [4]

Dichloromethane (DCM) Soluble [4]

Ethyl Acetate (EtOAc) Soluble [4]

Acetone Soluble [4]

Water Insoluble/Slightly Soluble [3][4]

Experimental Protocols
For instances where specific solubility data is required in a novel solvent system, a

standardized experimental protocol is necessary. The following is a detailed methodology for

determining the solubility of Boc-D-Lys(Fmoc)-OH.

Protocol: Determination of Solubility via the Shake-Flask
Method and HPLC Analysis
1. Objective: To determine the saturation solubility of Boc-D-Lys(Fmoc)-OH in a specific

solvent at a controlled temperature.

2. Materials:

Boc-D-Lys(Fmoc)-OH

Test solvent (e.g., DMF, DCM, Acetonitrile)

Vials with screw caps

Thermostatic shaker

Centrifuge
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Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

3. Procedure:

Preparation of Saturated Solution:

Add an excess amount of Boc-D-Lys(Fmoc)-OH to a vial.

Add a known volume of the test solvent.

Seal the vial and place it in a thermostatic shaker at a constant temperature (e.g., 25 °C).

Shake the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Preparation for HPLC:

After equilibration, centrifuge the vial to pellet the undissolved solid.

Carefully withdraw an aliquot of the supernatant.

Filter the supernatant through a 0.22 µm syringe filter.

Dilute the filtered supernatant with a suitable solvent to a concentration within the linear

range of the HPLC calibration curve.

HPLC Analysis:

Prepare a series of standard solutions of Boc-D-Lys(Fmoc)-OH of known concentrations.

Generate a calibration curve by plotting the peak area versus the concentration of the

standard solutions.

Inject the diluted sample and determine its concentration from the calibration curve.

Calculation of Solubility:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b558490?utm_src=pdf-body
https://www.benchchem.com/product/b558490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility (mg/mL) = (Concentration from HPLC, mg/mL) x Dilution Factor

Visualization of Workflows
Solid-Phase Peptide Synthesis (SPPS) Workflow
The primary application of Boc-D-Lys(Fmoc)-OH is in solid-phase peptide synthesis, where it

is used to incorporate a D-lysine residue with an orthogonally protected side chain. The Boc

group on the alpha-amino group is removed under acidic conditions, while the Fmoc group on

the epsilon-amino group is removed under basic conditions, allowing for selective deprotection

and chain elongation or side-chain modification.

Start with Resin
1. Deprotection:

Remove Fmoc group
(e.g., Piperidine in DMF)

Wash

2. Coupling:
Add Boc-D-Lys(Fmoc)-OH

+ Coupling agents (e.g., HBTU/DIEA)
Wash

3. Capping (Optional):
Acetylate unreacted amines

(e.g., Acetic Anhydride)
Wash

Repeat for next
amino acid

Continue cycle

4. Cleavage:
Cleave peptide from resin

and remove side-chain
protecting groups (e.g., TFA)

Final cycle Purified Peptide

Click to download full resolution via product page

Diagram 1: Solid-Phase Peptide Synthesis Cycle using Boc-D-Lys(Fmoc)-OH.

Solubility Determination Workflow
The following diagram illustrates the experimental workflow for determining the solubility of a

compound like Boc-D-Lys(Fmoc)-OH.
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Start

Add excess Boc-D-Lys(Fmoc)-OH
to a known volume of solvent

Equilibrate in a
thermostatic shaker

(e.g., 24-48h at 25°C)

Centrifuge to pellet
undissolved solid

Filter supernatant
(0.22 µm filter)

Dilute filtered supernatant
to a known concentration

Analyze by HPLC against
a standard curve

Calculate solubility

End

Click to download full resolution via product page

Diagram 2: Experimental Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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